Cas no 1366777-49-2 (4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one)

• Product Name: 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one
• CAS No: 1366777-49-2
• MF: C₁₀H₉ClN₂O₃
• MW: 240.64306139946
• CID: 6199445
• PubChem ID: 165661514
• Update Time: 2025-06-13

4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one
• 1366777-49-2
• EN300-1967464

• Inchi： 1S/C10H9ClN2O3/c11-7-2-1-3-8(13(15)16)10(7)6-4-9(14)12-5-6/h1-3,6H,4-5H2,(H,12,14)
• InChI Key： OOAWBPMUIKFIEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1CNC(C1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.0301698g/mol
• Monoisotopic Mass: 240.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one

Chemical Profile of 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one (CAS No. 1366777-49-2)

4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one, identified by the CAS number 1366777-49-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its structural features and potential biological activities, making it a subject of extensive investigation in academic and industrial settings.

The molecular structure of 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one consists of a pyrrolidinone core fused with a nitro-substituted chlorophenyl group. This unique arrangement imparts distinct electronic and steric properties to the compound, which are critical in determining its reactivity and interaction with biological targets. The presence of both electron-withdrawing nitro and electron-donating chloro groups on the aromatic ring creates a delicate balance that influences its pharmacophoric characteristics.

In recent years, there has been a surge in research focusing on the development of novel scaffolds for therapeutic applications. 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one has emerged as a promising candidate due to its ability to modulate various biological pathways. Studies have demonstrated its potential in inhibiting key enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. The pyrrolidinone moiety, in particular, is known for its versatility in drug design, offering a scaffold that can be easily modified to enhance binding affinity and selectivity.

One of the most compelling aspects of 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The nitro group in the compound's structure enhances its ability to interact with the active sites of kinases, leading to potent inhibition of their activity. This has made it a valuable tool in high-throughput screening assays aimed at identifying new anticancer agents.

Furthermore, the compound has shown promise in preclinical studies as a modulator of immune responses. The chloro substituent on the phenyl ring contributes to its ability to interact with immune receptors, thereby influencing inflammatory processes. This dual functionality makes 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one an attractive candidate for therapies targeting autoimmune disorders and chronic inflammation.

The synthesis of 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize the synthetic route. These techniques not only improve efficiency but also allow for the introduction of additional functional groups, enhancing the compound's pharmacological profile.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one. Molecular modeling techniques enable researchers to predict binding affinities and metabolic stability with remarkable accuracy, reducing the need for extensive experimental trials. This integration of computational methods with traditional wet chemistry has significantly shortened the drug discovery timeline.

The pharmacokinetic properties of 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one are also under scrutiny to ensure its suitability for clinical applications. Studies have focused on optimizing its solubility, bioavailability, and metabolic clearance rates. By fine-tuning its chemical structure, researchers aim to enhance its pharmacokinetic profile, making it more effective and safer for therapeutic use.

In conclusion, 4-(2-chloro-6-nitrophenyl)pyrrolidin-2-one (CAS No. 1366777-49-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activities position it as a valuable asset in the search for novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.